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Compound of Interest

Compound Name: 1,3-Dinitrobenzene

Cat. No.: B052904

An In-depth Technical Guide to the Physicochemical Properties of 1,3-Dinitrobenzene

Introduction

1,3-Dinitrobenzene (m-DNB), an aromatic organic compound, is a significant industrial
chemical primarily utilized as an intermediate in the synthesis of dyes, pharmaceuticals, and
explosives.[1][2][3] Its chemical structure consists of a benzene ring substituted with two nitro
groups at the meta positions.[1] This arrangement of electron-withdrawing nitro groups
profoundly influences its chemical reactivity and physical properties, making it a subject of
interest for researchers in organic synthesis, materials science, and toxicology. This guide
provides a comprehensive overview of the core physicochemical properties of 1,3-
Dinitrobenzene, complete with quantitative data, experimental protocols, and logical diagrams
to support research and development activities.

General and Physicochemical Properties

1,3-Dinitrobenzene is a yellow, crystalline solid at room temperature with a slight odor.[1][4][5]
It is denser than water and exhibits limited solubility in aqueous media but is more soluble in
various organic solvents.[1][4]
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Property Value Source
Molecular Formula CeHaN204 [1112][6]
Molecular Weight 168.11 g/mol [1112]14]
Appearance Yellow crystalline solid [1][5]

Density 1.575 g/cm? at 18-20°C [11[4115]

Vapor Density

5.8 (air=1)

[4]

Vapor Pressure

0.0002 mmHg at 20°C

[4]

LogP (Octanol/Water Partition

Coefficient)

1.49

[417]

Henry's Law Constant

4.9 x 10~8 atm-m3/mol at 25°C

[4]

pKa

16.8 (in water at 25°C)

[6]

Thermal Properties

The thermal properties of 1,3-Dinitrobenzene are critical for its safe handling and application,

particularly in processes involving elevated temperatures.

Property Value Source
Melting Point 89.6 °C (193.3 °F; 362.8 K) [5]
Boiling Point 297 °C (567 °F; 570 K) [5][8]
Flash Point 149 - 150 °C (300 - 302 °F) [5][9]

Solubility Data

The solubility of 1,3-Dinitrobenzene varies significantly between water and common organic

solvents. This property is fundamental for its purification, reaction chemistry, and environmental

fate.
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Solvent Solubility Temperature (°C) Source
Water 0.5 g/L (500 mg/L) 20 °C [1119]
Ethanol (96%) 3.5 g/100g 20.5 °C [6]
Ethanol (96%) 11.49 g/100g 50 °C [6]
Acetone 72.365 g/100g 15°C [6]
Benzene 39.45 g/100g 18.2 °C [6]
Chloroform 32.4 g/100g 17.6 °C [6]
Diethyl Ether 9.4 g/100g 15°C [6]

Ethyl Acetate 36.27 g/100g 18.2°C [6]
Carbon Tetrachloride 1.18 g/100g 16.2 °C [6]

Spectroscopic Data

Spectroscopic data is essential for the structural elucidation and identification of 1,3-

Dinitrobenzene.

'H NMR Spectroscopy

In *H NMR spectroscopy, 1,3-Dinitrobenzene typically exhibits three distinct signals in the

aromatic region, corresponding to the three non-equivalent protons on the benzene ring.[10]

Chemical Shift (ppm) in

Proton CDCLs Source
H-2 ~9.08 [41011]
H-4/H-6 ~8.61 [4][11]
H-5 ~7.87 [4][11]

3C NMR Spectroscopy
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The 3C NMR spectrum of 1,3-Dinitrobenzene shows distinct signals for the different carbon
atoms in the aromatic ring.[4] The positions of the nitro groups lead to unique chemical shifts
that allow for its differentiation from its isomers, 1,2- and 1,4-dinitrobenzene.[12]

Chemical Shift (ppm) in

Carbon Source
CDCIs

C-1/C-3 ~148.70 [4]

C-2 ~119.06 [4]

C-4/C-6 ~131.02 [4]

C-5 ~129.04 [4]

Experimental Protocols

Synthesis of 1,3-Dinitrobenzene via Nitration of
Nitrobenzene

The most common method for synthesizing 1,3-Dinitrobenzene is the electrophilic nitration of
nitrobenzene.[5][13] The pre-existing nitro group on the benzene ring is deactivating and a
meta-director, which leads to the predominant formation of the 1,3-isomer (approximately 93%).
[51[13]

Materials:

Nitrobenzene

Concentrated Sulfuric Acid (H2SOa)

Concentrated Nitric Acid (HNOs)

Ice-cold water

Ethanol (for recrystallization)

Procedure:
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e Preparation of Nitrating Mixture: In a flask kept in an ice bath, slowly add concentrated
sulfuric acid to concentrated nitric acid with constant swirling.[14] This exothermic reaction
generates the nitronium ion (NO2%), the active electrophile.

 Nitration Reaction: Slowly add nitrobenzene dropwise to the chilled nitrating mixture while
maintaining a low temperature.[14]

o Heating: After the addition is complete, the reaction mixture is gently heated (e.g., in a boiling
water bath) for a period (e.g., 15-40 minutes) to ensure the reaction goes to completion.[14]
[15]

« |solation of Crude Product: The warm reaction mixture is carefully poured into a beaker
containing a significant volume of ice-cold water with constant stirring.[6][14] The 1,3-
Dinitrobenzene, being insoluble in water, precipitates as a pale yellow solid.[14]

 Purification by Recrystallization: The crude solid is collected by filtration and washed with
cold water.[6][14] It is then purified by recrystallization from a suitable solvent, typically
ethanol, to yield pure, needle-shaped crystals.[6][15][16]

Visualizations of Key Pathways
Synthesis and Reduction Pathways

The synthesis of 1,3-Dinitrobenzene and its subsequent reduction to valuable intermediates
like 3-nitroaniline and m-phenylenediamine are fundamental transformations in industrial
organic chemistry.[5][17]

Nitration Partial Reduction Full Reduction
. H2S04, HNO! _ NazS R - P
Nitrobenzene (H2S0. ) P 1,3-Dinitrobenzene —(i)—b 3-Nitroaniline Fe, HCl m-Phenylenediamine

Click to download full resolution via product page

Caption: Synthesis of 1,3-Dinitrobenzene and its reduction to key aniline derivatives.

Experimental Workflow: Synthesis and Purification
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This workflow outlines the key steps involved in the laboratory preparation and purification of
1,3-Dinitrobenzene.

Prepare Nitrating Mixture
(H2SO4 + HNOs)

Add Nitrobenzene

Heat Reaction Mixture

Precipitate in Ice Water

'

Filter Crude Product

Recrystallize from Ethanol

Pure 1,3-Dinitrobenzene

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of 1,3-Dinitrobenzene.
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Reductive Degradation Pathway

Under certain conditions, 1,3-Dinitrobenzene can be reductively degraded. This process is
relevant to both chemical synthesis and environmental remediation. The pathway can involve
stepwise reduction of the nitro groups or condensation reactions leading to dimeric species.[18]
[19]

1,3-Dinitrobenzene

Condensation Route

3-Nitroaniline Azoxy-compounds

N\,

1,3-Phenylenediamine
(Final Product)

Stepwise Reduction

e~ transfer

Click to download full resolution via product page

Caption: Simplified pathways for the reductive degradation of 1,3-Dinitrobenzene.

Toxicology and Safety

1,3-Dinitrobenzene is a highly toxic compound.[1] Acute exposure can lead to
methemoglobinemia, a condition that impairs the oxygen-carrying capacity of the blood,
resulting in symptoms like cyanosis (bluish skin), headache, dizziness, and nausea.[20][21][22]
Chronic exposure has been linked to severe reproductive toxicity in males, including testicular
damage and infertility, as well as potential liver damage.[1][20][23] Due to its hazardous nature,
it must be handled with extreme caution using appropriate personal protective equipment, and
exposure should be strictly limited.[23]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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